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Compound of Interest

Compound Name: (2)-Azoxystrobin

Cat. No.: B1633923

An In-depth Technical Guide to (Z)-Azoxystrobin

This technical guide provides a comprehensive overview of (Z)-Azoxystrobin, including its
chemical identity, physicochemical properties, mechanism of action, synthesis, and analytical
methods. This document is intended for researchers, scientists, and professionals involved in
drug development and related fields.

Nomenclature and Chemical Identity

Azoxystrobin exists as two geometric isomers, the (E)- and (Z)-isomers. The (E)-isomer is the
more common and biologically active form found in commercial fungicide formulations.[1] The
(2)-isomer is often considered an impurity.[2]
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Identifier (Z)-Azoxystrobin (E)-Azoxystrobin
CAS Number 143130-94-3 131860-33-8[3]
methyl (2)-2-[2-[6-(2- methyl (E)-2-{2-[6-(2-
IUPAC Name cyanophenoxy)pyrimidin-4- cyanophenoxy)pyrimidin-4-
ylloxyphenyl]-3-methoxyprop- yloxy]phenyl}-3-
2-enoate methoxyacrylate[3]
Molecular Formula C22H17N30s C22H17N30s][3]
Molecular Weight 403.39 g/mol 403.39 g/mol [3]
(2)-Methyl 2-(2-((6-(2-
Synonyms cyanophenoxy)pyrimidin-4- Amistar, Quadris, Heritage[4]

yl)oxy)phenyl)-3-
methoxyacrylate

Physicochemical Properties

The physicochemical properties of the (E)-isomer, azoxystrobin, are well-documented. Data for

the (2)-isomer is less common.

Property

(E)-Azoxystrobin

Physical State

White crystalline solid[4]

Melting Point

116 °C[3]

Density

1.33 g/cm3

Vapor Pressure

8.3 x 10713 mm Hg at 25 °C[4]

Solubility in Water

6.7 mg/L at 20 °CJ[3]

log P (Octanol/Water)

2.50 at 20 °C[4]

Solubility in Organic Solvents (g/L at 20°C)

Hexane: 0.057, Methanol: 20, Toluene: 55,

Acetone: 86, Ethyl acetate: 130, Acetonitrile:

340, Dichloromethane: 400[4]
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Mode of Action

Azoxystrobin, like other strobilurin fungicides, acts by inhibiting mitochondrial respiration.[3] It
specifically targets the Quinone outside (Qo) site of the cytochrome bci complex (Complex II)
in the mitochondrial electron transport chain.[5][6] This binding blocks the transfer of electrons
from ubiquinol to cytochrome c, which in turn halts the production of ATP, the energy currency
of the cell.[3] This disruption of energy metabolism prevents fungal spore germination and
mycelial growth.[7]
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Inhibition by (Z)-Azoxystrobin

(2)-Azoxystrobin
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/54.htm
https://pubmed.ncbi.nlm.nih.gov/32253976/
https://pubmed.ncbi.nlm.nih.gov/32253976/
https://en.wikipedia.org/wiki/Azoxystrobin
https://pubchem.ncbi.nlm.nih.gov/compound/Azoxystrobin
https://www.apsnet.org/edcenter/Pages/StrobilurinFungicides.aspx
https://plant-pest-advisory.rutgers.edu/understanding-the-strobilurin-fungicides-frac-group-11-2015/
https://plant-pest-advisory.rutgers.edu/understanding-the-strobilurin-fungicides-frac-group-11-2015/
https://www.canr.msu.edu/news/use_strobilurin_fungicides_wisely_to_avoid_fungicide_resistance_development
https://www.canr.msu.edu/news/use_strobilurin_fungicides_wisely_to_avoid_fungicide_resistance_development
https://www.benchchem.com/product/b1633923#z-azoxystrobin-cas-number-and-nomenclature
https://www.benchchem.com/product/b1633923#z-azoxystrobin-cas-number-and-nomenclature
https://www.benchchem.com/product/b1633923#z-azoxystrobin-cas-number-and-nomenclature
https://www.benchchem.com/product/b1633923#z-azoxystrobin-cas-number-and-nomenclature
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1633923?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1633923?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1633923?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

